Cas no 2096333-99-0 (3-Nitro-4-(trifluoromethoxy)phenylboronic acid)

• Product Name: 3-Nitro-4-(trifluoromethoxy)phenylboronic acid
• CAS No: 2096333-99-0
• MF: C₇H₅BF₃NO₅
• MW: 250.924512624741
• MDL: MFCD21332921
• CID: 4637961
• PubChem ID: 74892125
• Update Time: 2024-11-06

3-Nitro-4-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(trifluoromethoxy)phenylboronic acid
• [3-nitro-4-(trifluoromethoxy)phenyl]boronic acid
• (3-Nitro-4-(trifluoromethoxy)phenyl)boronic acid
• C7H5BF3NO5
• Y2601
• (3-Nitro-4-(trifluoromethoxy)phenyl)boronicacid
• 2096333-99-0
• E84362
• CS-0178550
• BS-34150
• MFCD21332921

• MDL： MFCD21332921
• Inchi： 1S/C7H5BF3NO5/c9-7(10,11)17-6-2-1-4(8(13)14)3-5(6)12(15)16/h1-3,13-14H
• InChI Key： HEYISZILWXZDPS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(B(O)O)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 251.0212869g/mol
• Monoisotopic Mass: 251.0212869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers